N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide

• IUPAC Name: N-[3-methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide
• InChI: InChI=1S/C13H21N3O2/c1-4-6-12(17)15-11(10(2)3)9-16-8-5-7-14-13(16)18/h10-11H,5,7-9H2,1-3H3,(H,14,18)(H,15,17)
• InChI Key: HOOGRUJYIQZLBY-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(CN1CCCNC1=O)C(C)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol
• CAS No.: 2411315-11-0

Description

N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

The synthesis of N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide typically involves multiple steps, starting with the preparation of the core structure, 2-oxo-1,3-diazinan-1-yl, followed by the introduction of the but-2-ynamide group. Common synthetic routes include:

• Condensation Reactions: : These reactions involve the combination of smaller molecules to form the desired compound. For example, the reaction between a suitable amine and a carboxylic acid derivative can yield the target compound.

• Reduction Reactions: : These reactions involve the reduction of functional groups within the molecule to achieve the desired structure. For instance, reducing an oxo group to a hydroxyl group can be a crucial step in the synthesis process.

• Substitution Reactions: : These reactions involve the replacement of one functional group with another. For example, substituting a hydrogen atom with a methyl group can be part of the synthetic route.

Industrial production methods often involve optimizing these reactions to achieve high yields and purity. Advanced techniques such as catalysis and high-pressure conditions may be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide can undergo various types of chemical reactions, including:

• Oxidation Reactions: : These reactions involve the addition of oxygen atoms to the compound, often resulting in the formation of new functional groups.

• Reduction Reactions: : These reactions involve the removal of oxygen atoms or the addition of hydrogen atoms, leading to the formation of new structures.

• Substitution Reactions: : These reactions involve the replacement of one functional group with another, often resulting in the formation of derivatives with different properties.

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The major products formed from these reactions can vary depending on the specific conditions and reagents used.

Scientific Research Applications

N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide has several scientific research applications, including:

• Chemistry: : The compound can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: : It can serve as a tool for studying biological processes, such as enzyme inhibition and receptor binding.

• Medicine: : The compound has potential therapeutic applications, including the treatment of various diseases and conditions.

• Industry: : It can be used in the development of new materials and technologies, such as catalysts and sensors.

Mechanism of Action

The mechanism by which N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide exerts its effects involves its interaction with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes. The exact mechanism of action can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]but-2-ynamide can be compared with other similar compounds, such as:

• N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]acetamide: : This compound differs from the target compound by the presence of an acetamide group instead of a but-2-ynamide group.

• N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]propionamide: : This compound has a propionamide group instead of a but-2-ynamide group.

• N-[3-Methyl-1-(2-oxo-1,3-diazinan-1-yl)butan-2-yl]formamide: : This compound features a formamide group instead of a but-2-ynamide group.

The uniqueness of this compound lies in its specific structure and the potential applications that arise from it. Its ability to interact with biological targets and participate in various chemical reactions makes it a valuable compound in scientific research and industry.